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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)butanoic acid
CAS No.: 24552-29-2
Cat. No.: B2816272

Get Quote

Technical Monograph: 3-(2-
Chlorophenyl)butanoic Acid
Abstract

3-(2-Chlorophenyl)butanoic acid (CAS 24552-29-2) is a critical chiral building block in the
synthesis of

-aminobutyric acid (GABA) analogs and non-steroidal anti-inflammatory drugs (NSAIDs).[1][2]
Structurally distinct from its para-substituted isomer (an intermediate for Baclofen), this ortho-
chloro derivative presents unique steric challenges and pharmacological profiles. This guide
provides a comprehensive analysis of its molecular architecture, a validated enantioselective
synthetic protocol, and rigorous characterization standards.

Molecular Architecture & Physicochemical Profile
Structural Analysis

The molecule consists of a butyric acid backbone substituted at the
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-position (C3) with a 2-chlorophenyl moiety. The presence of the chlorine atom at the ortho
position introduces significant steric hindrance compared to the para isomer, influencing both
the metabolic stability and receptor binding affinity of its derivatives.

Key Structural Features:

e Chiral Center: Carbon-3 is a stereogenic center, resulting in (R)- and (S)-enantiomers.

 Steric Bulk: The ortho-chloro group restricts rotation around the C3-Aryl bond, potentially

locking the molecule into specific bioactive conformations.

 Lipophilicity: Higher logP than the unsubstituted analog due to the halogen, enhancing

membrane permeability.

Quantitative Data Summary

Property Value Notes
3-(2-Chlorophenyl)butanoic
IUPAC Name )
acid
CAS Number 24552-29-2
Molecular Formula
Calculated: C(120.11) +
Molecular Weight 198.65 g/mol H(11.09) + CI(35.45) +
0(32.00)
Monoisotopic Mass 198.0448 Da

Chirality

- Requires chiral resolution or
Yes (C3 position) ) ]
asymmetric synthesis

Physical State

. ) Typically white to off-white
Solid (Crystalline)
powder

Solubility

DMSO, Methanol, DCM Sparingly soluble in water

Structural Visualization

The following diagram illustrates the connectivity and the chiral center (*) of the molecule.
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Molecular Connectivity
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Figure 1: Connectivity graph highlighting the chiral center at C3 and the ortho-positioning of the
chlorine atom.

Synthetic Pathways & Process Chemistry

While Friedel-Crafts alkylation is a common industrial route for aryl-alkanoic acids, it often lacks
regioselectivity (favoring para over ortho) and stereocontrol. For high-value pharmaceutical
applications, Rhodium-Catalyzed Asymmetric Conjugate Addition is the authoritative method.
This pathway ensures high enantiomeric excess (ee) and regiocontrol.

Protocol: Rh-Catalyzed Asymmetric Addition

Objective: Synthesize (S)-3-(2-chlorophenyl)butanoic acid with >95% ee.
Reaction Scheme:

Reagents:

o Substrate: Ethyl crotonate (Acceptor)

» Nucleophile: 2-Chlorophenylboronic acid

o Catalyst Precursor:

(Chloro(1,5-cyclooctadiene)rhodium(l) dimer)

» Chiral Ligand: (S)-BINAP (for asymmetric induction)
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e Solvent: 1,4-Dioxane / Water (10:1)
Step-by-Step Methodology:
o Catalyst Formation (In-situ):
o In a glovebox or under Argon, charge a reaction vessel with
(3 mol%) and (S)-BINAP (6 mol%).

o Add degassed 1,4-dioxane and stir at room temperature for 15 minutes to generate the
active chiral cationic Rh-complex.

» Addition Cycle:
o Add 2-Chlorophenylboronic acid (1.5 equivalents) and Ethyl crotonate (1.0 equivalent).
o Add a base (e.g.,

or agueous
) to facilitate transmetallation.

o Heat the mixture to 90°C for 12-16 hours. The Rhodium catalyst mediates the transfer of
the aryl group to the

-carbon of the crotonate.

e Hydrolysis:

[¢]

Cool the reaction to room temperature.[3]

[¢]

Add NaOH (2M, aq) and stir for 4 hours to hydrolyze the ethyl ester.

[e]

Workup: Acidify with HCI (1M) to pH 2. Extract with Ethyl Acetate (3x).

o

Dry organic layer over

and concentrate in vacuo.
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e Purification:

o Recrystallize from Hexane/Ethyl Acetate to upgrade chiral purity if necessary.

Process Logic Flowchart

Start: Raw Materials

Catalyst Activation
[Rh(cod)CI]2 + (S)-BINAP

Asymmetric Conjugate Addition
(+ 2-CI-Ph-B(OH)2 + Crotonate)

0°C, 16h

Intermediate: Ethyl 3-(2-chlorophenyl)butanoate

Hydrolysis (NaOH)

Acidification (pH 2)

Target: (S)-3-(2-Chlorophenyl)butanoic Acid

Click to download full resolution via product page

Figure 2: Workflow for the asymmetric synthesis of the target acid.
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Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated using the following
self-validating protocols.

Nuclear Magnetic Resonance (NMR)
NMR (400 MHz,

):

11.0 (br s, 1H): Carboxylic acid proton (-COOH).

7.10-7.40 (m, 4H): Aromatic protons. Look for the characteristic splitting pattern of an ortho-
substituted ring (multiplets).

3.85 (m, 1H): Benzylic proton at C3 (Ar-CH-Me). The shift is downfield due to the aryl ring.

2.50-2.75 (dd, 2H): Methylene protons at C2 (-CH

-COOH). Diastereotopic splitting may be observed.

1.35 (d, 3H): Methyl group at C4 (-CH

)

Chiral HPLC

Method: Normal phase HPLC using a chiral stationary phase (e.g., Chiralcel OD-H or AD-H).
» Mobile Phase: Hexane/lsopropanol (90:10) with 0.1% TFA.

o Detection: UV at 254 nm.

« Validation: Inject racemic standard first to establish separation of enantiomers (

and

). Inject synthesized sample to calculate Enantiomeric Excess (ee).

Pharmaceutical Relevance & References
SAR Implications
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3-(2-Chlorophenyl)butanoic acid is a structural analog of the GABA

agonist Baclofen (which is 4-amino-3-(4-chlorophenyl)butanoic acid).

e Ortho vs. Para: The shift of chlorine from para (in Baclofen) to ortho alters the steric
environment of the phenyl ring. In receptor binding, this can prevent the "induced fit" required
for activation, often turning an agonist scaffold into an antagonist or an inactive compound.

 Lipophilicity: The 2-ClI substituent increases lipophilicity compared to the unsubstituted
parent, potentially increasing blood-brain barrier (BBB) penetration for CNS-active
derivatives.

References

e Chemical Identity: PubChem. 3-(2-Chlorophenyl)butanoic acid. Link

» Synthetic Methodology (Rh-Catalysis): Navarro, C., & Csaky, A. G. (2008).[3]
Stereoselective Rh(l)-Catalyzed Tandem Conjugate Addition of Boronic Acids. Organic
Letters, 10(2), 217-219.[3] Link

o Baclofen Analog Context: Attia, M. I., et al. (2013). Synthesis and Pharmacological
Characterization of Certain Baclofen Analogues. Digest Journal of Nanomaterials and
Biostructures, 8(1), 139-149. Link

» Boronic Acid Reagents: Sigma-Aldrich. 2-Chlorophenylboronic acid Product Page. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. appretech.com [appretech.com]

e 2. 3-(2-Chlorophenyl)butanoic acid | ChemScene | Chemikart [Kit-electrolyte-analyzers-
zone.chemikart.com]
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o 3. Stereoselective Rhi-Catalyzed Tandem Conjugate Addition of Boronic Acids—Michael
Cyclization [organic-chemistry.org]

o To cite this document: BenchChem. [3-(2-Chlorophenyl)butanoic acid molecular structure
and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2816272/docs#3-2-chlorophenyl-butanoic-acid-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.organic-chemistry.org/abstracts/lit1/999.shtm
https://www.organic-chemistry.org/abstracts/lit1/999.shtm
https://www.benchchem.com/product/b2816272/docs#3-2-chlorophenyl-butanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b2816272/docs#3-2-chlorophenyl-butanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b2816272/docs#3-2-chlorophenyl-butanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b2816272/docs#3-2-chlorophenyl-butanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b2816272?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2816272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

